Cas no 135096-78-5 ((2S,4S,5R)-5-Ethyl-2-((R)-(6-methoxyquinolin-4-yl)(phenanthren-9-yloxy)methyl)quinuclidine)

• Product Name: (2S,4S,5R)-5-Ethyl-2-((R)-(6-methoxyquinolin-4-yl)(phenanthren-9-yloxy)methyl)quinuclidine
• CAS No: 135096-78-5
• MF: C₃₄H₃₄N₂O₂
• MW: 502.645968914032
• CID: 900481
• PubChem ID: 10994730
• Update Time: 2024-11-08

(2S,4S,5R)-5-Ethyl-2-((R)-(6-methoxyquinolin-4-yl)(phenanthren-9-yloxy)methyl)quinuclidine Chemical and Physical Properties

Names and Identifiers

• (2S,4S,5R)-5-Ethyl-2-((R)-(6-methoxyquinolin-4-yl)(phenanthren-9-yloxy)methyl)quinuclidine
• 4-[(R)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-phenanthren-9-yloxymethyl]-6-methoxyquinoline
• hydroquinine 9-phenanthryl ether
• (3α,9R)-9-(anthracen-9-yloxy)-6'-methoxy-10,11-dihydrocinchonan
• Hydroquinine-9-phenanthryl ether
• 135096-78-5
• O-(9-Phenanthryl)hydroquinine
• J-006643
• DTXSID80451112
• A,9R)-10,11-Dihydro-6'-methoxy-9-(9-phenanthrenyloxy)cinchonan
• E75846
• (8
• SCHEMBL8198028
• Hydroquinine-9-phenanthryl ether, 97%
• BS-49071
• (8,9R)-10,11-Dihydro-6'-methoxy-9-(9-phenanthrenyloxy)cinchonan
• Hydroquinine 9-phenanthryl ether,97%
• CS-0104966
• 4-[(R)-[(2S,4S,5R)-5-ETHYL-1-AZABICYCLO[2.2.2]OCTAN-2-YL](PHENANTHREN-9-YLOXY)METHYL]-6-METHOXYQUINOLINE
• dhq-phn

• Inchi： 1S/C34H34N2O2/c1-3-22-21-36-17-15-23(22)18-32(36)34(29-14-16-35-31-13-12-25(37-2)20-30(29)31)38-33-19-24-8-4-5-9-26(24)27-10-6-7-11-28(27)33/h4-14,16,19-20,22-23,32,34H,3,15,17-18,21H2,1-2H3/t22-,23-,32-,34+/m0/s1
• InChI Key： TWOVHUYOMTVDRB-BDCWUMDOSA-N
• SMILES： O(C1=CC2C=CC=CC=2C2C=CC=CC1=2)[C@H](C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1C[C@@H]2CCN1C[C@@H]2CC

Computed Properties

• Exact Mass: 502.26222
• Monoisotopic Mass: 502.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• Melting Point: 120 °C (dec.)(lit.)
• PSA: 34.59

(2S,4S,5R)-5-Ethyl-2-((R)-(6-methoxyquinolin-4-yl)(phenanthren-9-yloxy)methyl)quinuclidine Security Information

• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Risk Phrases：36/37/38
• Packing Group：III
• Hazard Level：6.1(b)